(1-Methylpiperidin-4-yl)(phenyl)methanol

• CAS No.: 92196-29-7
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: (1-methylpiperidin-4-yl)-phenylmethanol
• InChI: InChI=1S/C13H19NO/c1-14-9-7-12(8-10-14)13(15)11-5-3-2-4-6-11/h2-6,12-13,15H,7-10H2,1H3
• InChI Key: QHVQCPPNGSPPHJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C(C2=CC=CC=C2)O

Description

(1-Methylpiperidin-4-yl)(phenyl)methanol is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methylpiperidin-4-yl phenyl methanone 1.02 g (5 mmol) in 30 ml methanol was added in small portions sodium borohydride 0.378 g (10 mmol). The reaction mixture was stirred at room temperature for two hours, concentrated, added water and extracted with methylene chloride 2×50 ml. The combined organic solution was dried over sodium sulfate and concentrated to give 1 g of the title compound in 98% yield.